1-Methoxyspiro[3.3]heptane-1-carboxylic acid

• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 3-methoxyspiro[3.3]heptane-3-carboxylic acid
• InChI: InChI=1S/C9H14O3/c1-12-9(7(10)11)6-5-8(9)3-2-4-8/h2-6H2,1H3,(H,10,11)
• InChI Key: IBSUFHYXTJWGPP-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCC12CCC2)C(=O)O

Description

1-Methoxyspiro[3.3]heptane-1-carboxylic acid is a unique organic compound characterized by its spirocyclic structure. This compound is of interest due to its potential applications in various fields, including chemistry, biology, and industry. The spirocyclic framework provides a rigid and stable structure, which can be advantageous in different chemical reactions and applications.

Preparation Methods

The synthesis of 1-Methoxyspiro[3.3]heptane-1-carboxylic acid involves several steps, typically starting from readily available precursors. One common synthetic route includes the formation of the spirocyclic core through a cyclization reaction, followed by the introduction of the methoxy and carboxylic acid functional groups. The reaction conditions often involve the use of strong acids or bases, elevated temperatures, and specific catalysts to facilitate the cyclization and functionalization processes.

In industrial settings, the production of this compound may involve large-scale batch or continuous flow processes. These methods are optimized for high yield and purity, often employing advanced techniques such as high-pressure reactors and automated control systems to ensure consistent product quality.

Chemical Reactions Analysis

1-Methoxyspiro[3.3]heptane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes, depending on the reaction conditions and reagents used.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Esterification: The carboxylic acid group can react with alcohols to form esters.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. The major products formed from these reactions depend on the specific conditions and reagents employed.

Scientific Research Applications

1-Methoxyspiro[3.3]heptane-1-carboxylic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex spirocyclic compounds, which are valuable in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique structure makes it a useful probe in studying enzyme-substrate interactions and protein-ligand binding.

Industry: Used in the production of specialty chemicals and materials with unique properties.

Comparison with Similar Compounds

1-Methoxyspiro[3.3]heptane-1-carboxylic acid can be compared with other spirocyclic compounds, such as spiro[2.2]pentane-1-carboxylic acid and spiro[4.4]nonane-1-carboxylic acid. These compounds share the spirocyclic core but differ in the size and functionalization of the ring systems. The unique features of this compound, such as the presence of the methoxy group, provide distinct chemical and biological properties that can be leveraged in various applications.